Cas no 4741-65-5 (Furo[3,4-e]-1,3-benzodioxol-8(6H)-one)

• Product Name: Furo[3,4-e]-1,3-benzodioxol-8(6H)-one
• CAS No: 4741-65-5
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 1112769
• PubChem ID: 11137680
• Update Time: 2025-04-20

Furo[3,4-e]-1,3-benzodioxol-8(6H)-one Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-e]-1,3-benzodioxol-8(6H)-one
• 4741-65-5
• DTXSID001288495
• furo[3,4-e]-1 ,3-benzodioxol-8( 6h)-one
• AKOS000277820

• Inchi： 1S/C9H6O4/c10-9-7-5(3-11-9)1-2-6-8(7)13-4-12-6/h1-2H,3-4H2
• InChI Key： UOEUZFYSJCPDRP-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3COC(C3=C12)=O

Computed Properties

• Exact Mass: 178.02660867g/mol
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides